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Compound of Interest

Compound Name: Tetracosane

Cat. No.: B166392 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

tetracosane, a long-chain alkane with the chemical formula C₂₄H₅₀. The information is

presented to be a valuable resource for researchers, scientists, and professionals in drug

development and related fields.

Core Physical and Chemical Properties
Tetracosane is a saturated hydrocarbon, meaning it consists entirely of hydrogen and carbon

atoms linked by single bonds.[1] At room temperature, it exists as a white, waxy solid.[2] Its

linear structure and nonpolar nature are key determinants of its physical and chemical

characteristics.

Physical Properties
The physical properties of tetracosane are summarized in the table below, providing a clear

reference for its behavior under various conditions.
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Property Value Units Conditions

Molecular Formula C₂₄H₅₀ - -

Molar Mass 338.664 g·mol⁻¹ -

Appearance
Colourless, waxy

crystals
- Standard

Melting Point 48 to 54 °C 1 atm

Boiling Point 391.4 °C 1 atm

Density 0.7991 g/cm³ 20 °C

Vapor Pressure 4.07 x 10⁻⁶ mmHg 25 °C

Flash Point > 113 °C Closed cup

Refractive Index 1.4283 - 70 °C

Crystal Structure Orthorhombic - -

Data compiled from:[3][4][5]

Solubility
Tetracosane's nonpolar character dictates its solubility. It is insoluble in water but shows good

solubility in nonpolar organic solvents.

Solvent Solubility

Water Insoluble

Benzene Very soluble

Toluene Very soluble

Ether Very soluble

Alcohol Soluble

Chloroform Soluble (10%)
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Data compiled from:

Chemical Properties and Reactivity
Alkanes, including tetracosane, are known for their chemical inertness. This lack of reactivity is

due to the strength and nonpolar nature of the C-C and C-H single bonds. Tetracosane does

not participate in complex signaling pathways and is stable under normal conditions.

The primary reactions that alkanes undergo are typically under harsh conditions:

Combustion: In the presence of excess oxygen and an ignition source, tetracosane will

undergo complete combustion to produce carbon dioxide and water.

Halogenation: This reaction requires ultraviolet (UV) light and involves the substitution of

hydrogen atoms with halogen atoms (e.g., chlorine, bromine).

Pyrolysis (Cracking): At high temperatures, the C-C bonds in long-chain alkanes like

tetracosane can break, forming smaller alkanes and alkenes.

Due to its inert nature, tetracosane is not involved in biological signaling pathways. Its primary

relevance in a biological context would be related to its physical properties, such as its potential

to be a component of lipid mixtures or its use as a non-reactive matrix.

Experimental Protocols
The following sections detail generalized experimental methodologies for determining the key

physical properties of solid organic compounds like tetracosane.

Melting Point Determination
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

phase. A sharp melting point range is indicative of a pure compound.

Methodology:

Sample Preparation: A small amount of finely powdered tetracosane is packed into a

capillary tube, which is sealed at one end.
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Apparatus Setup: The capillary tube is attached to a thermometer, and both are placed in a

heating bath (e.g., an oil bath or a melting point apparatus with a heated block).

Heating: The sample is heated slowly and steadily.

Observation: The temperature at which the first liquid appears (the beginning of melting) and

the temperature at which the entire solid has turned into a liquid (the end of melting) are

recorded. This range is the melting point.

Sample Preparation Measurement

Grind Tetracosane Pack Capillary Tube Place in Apparatus Heat Slowly Observe & Record
Melting Range

Click to download full resolution via product page

Workflow for Melting Point Determination.

Boiling Point Determination
Given tetracosane's high boiling point, specialized techniques are required for its

determination. A common method for high-boiling point liquids is distillation.

Methodology:

Apparatus Setup: A distillation apparatus is assembled with the tetracosane sample in the

distilling flask.

Heating: The sample is heated to its boiling point.

Vaporization and Condensation: The vapor rises and is cooled by a condenser, returning to a

liquid state.

Temperature Reading: The thermometer bulb is positioned in the vapor path to measure the

temperature at which the liquid and vapor are in equilibrium. This stable temperature is the

boiling point.
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Apparatus Setup
Measurement

Assemble Distillation
Apparatus Add Tetracosane Heat to Boiling Equilibrate Vapor Record Boiling Point
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Workflow for Boiling Point Determination.

Density Determination
The density of a solid can be determined by measuring its mass and volume. For an irregularly

shaped solid like crystalline tetracosane, the volume can be found using the liquid

displacement method.

Methodology:

Mass Measurement: The mass of a sample of tetracosane is accurately measured using an

analytical balance.

Volume Measurement by Displacement: A graduated cylinder is partially filled with a liquid in

which tetracosane is insoluble (e.g., water). The initial volume is recorded. The weighed

tetracosane sample is then carefully added to the graduated cylinder, and the new volume

is recorded. The difference between the two volumes is the volume of the tetracosane
sample.

Calculation: Density is calculated by dividing the mass of the sample by its volume.
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Weigh Tetracosane
(Mass)

Calculate Density
(ρ = Mass / Volume)

Measure Initial
Liquid Volume (V1)

Add Tetracosane to Liquid

Measure Final
Liquid Volume (V2)

Calculate Volume
(V = V2 - V1)
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Workflow for Density Determination.

Solubility Determination
A qualitative assessment of solubility can be performed by observing the dissolution of a solute

in a solvent.

Methodology:

Sample Preparation: A small, measured amount of tetracosane is placed in a test tube.

Solvent Addition: A measured volume of the solvent is added to the test tube.

Mixing: The mixture is agitated vigorously to promote dissolution.
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Observation: The mixture is visually inspected to determine if the tetracosane has dissolved.

If it has, it is deemed soluble. If a significant amount of solid remains, it is considered

insoluble.

Procedure

Observation

Add Tetracosane
to Test Tube Add Solvent Agitate Vigorously Solid Dissolved?

Soluble

Yes

Insoluble
No
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Workflow for Qualitative Solubility Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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